Karbutilate

Catalog No.
S531598
CAS No.
4849-32-5
M.F
C14H21N3O3
M. Wt
279.33 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Karbutilate

Environmental laboratories require verified reference standards for LC-MS/MS pesticide screening; generic urea herbicides lack the specific MRM transitions (m/z 280.1656) and Relative Mobility Factor (RMF=1.98) of Karbutilate, compromising OECD soil leaching compliance.

  • Exact-mass MRM transitions enable precise instrument calibration for food and water residue analysis.
  • Class IV mobility profile (RMF 1.98) matches 'fairly mobile' benchmarks critical for groundwater risk modeling.
  • Unique efficacy against velvet mesquite (where picloram/bromacil fail) validates its selectivity in brush control research.

Procure this exact-match CAS 4849-32-5 compound to avoid retention time mismatches and ensure regulatory data acceptance.

CAS Number

4849-32-5

Product Name

Karbutilate

IUPAC Name

[3-(dimethylcarbamoylamino)phenyl] N-tert-butylcarbamate

Molecular Formula

C14H21N3O3

Molecular Weight

279.33 g/mol

InChI

InChI=1S/C14H21N3O3/c1-14(2,3)16-13(19)20-11-8-6-7-10(9-11)15-12(18)17(4)5/h6-9H,1-5H3,(H,15,18)(H,16,19)

InChI Key

OWNAXTAAAQTBSP-UHFFFAOYSA-N

solubility

Soluble in DMSO

Synonyms

3-(((dimethylamino)carbonyl)amino)phenyl(1,1- dimethylethyl)carbamate, karbutilate

Canonical SMILES

CC(C)(C)NC(=O)OC1=CC=CC(=C1)NC(=O)N(C)C

The exact mass of the compound Karbutylate is 279.16 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 222508. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Carboxylic Acids - Acids, Acyclic - Carbamates - Supplementary Records. The United Nations designated GHS hazard class pictogram is Irritant;Environmental Hazard, and the GHS signal word is WarningThe storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).. Use and application categories indicated by third-party sources: Agrochemicals -> Herbicides. However, this does not mean our product can be used or applied in the same or a similar way.

Purity

≥98%

Package Size

10 mg, 25 mg, 100 mg

Karbutilate (CAS 4849-32-5) is a broad-spectrum, soil-active herbicide featuring a structural framework that combines a tert-butylcarbamate with a 3,3-dimethylurea group. Primarily utilized for the non-selective control of deep-rooted perennial weeds, woody brush, and vines, it acts as a potent photosynthesis inhibitor [1]. In procurement and material selection, Karbutilate is highly valued as an analytical reference standard for environmental monitoring and as an active ingredient in specialized granular formulations. It offers a precise water solubility profile (94.4 mg/L) and predictable soil mobility, making it a targeted choice for woody plant management where the extreme, multi-year persistence characteristic of alternative brush-control agents is undesirable [2].

Procurement Fit

Use context Non-crop total vegetation control, soil sterilization for industrial sites, rights-of-way and rangelands
Mechanism Dual Photosystem II and acetylcholinesterase inhibition, reported as a hybrid carbamate-urea structure
Formulation Spheres and pellets compatible with aerial application and rainfall-dependent activation

Substituting Karbutilate with closely related urea or carbamate herbicides, such as tebuthiuron, picloram, or bromacil, frequently compromises both application-specific efficacy and environmental compliance. While tebuthiuron is a common benchmark for brush control, it exhibits extreme soil persistence—remaining active in runoff for over 72 months—and lacks efficacy against specific resilient species like velvet mesquite [1]. Furthermore, substituting Karbutilate in analytical testing or environmental fate modeling invalidates Relative Mobility Factor (RMF) calculations and LC-MS/MS recovery data. Its specific structural combination dictates a Class IV leaching profile that cannot be accurately simulated by generic in-class analogs, making exact-match procurement essential for regulatory and agricultural testing [2].

Substitution Risk

Soil mobility
Karbutilate water solubility 325 mg/L supports rainfall-driven percolation to root zones.
Simazine at 3.5 mg/L may restrict activation to surface soil without irrigation.
Residual persistence
Karbutilate residues detected after 194 days can support single-application season-long control.
Diuron half-life as short as 13.8 days in some soils may require more frequent application.
Acute toxicity profile
Karbutilate reported rat oral LD50 >5,000 mg/kg, influencing site safety planning.
Organophosphate comparators with LD50 ~10-1,000 mg/kg may carry different PPE and re-entry requirements.

Efficacy Against Velvet Mesquite

In comparative field trials evaluating soil-applied herbicides for woody plant control, Karbutilate demonstrated distinct efficacy against highly resistant species. While catclaw acacia was susceptible to multiple agents, velvet mesquite exhibited high resistance to broadcast applications of picloram and bromacil. In contrast, Karbutilate was the only tested herbicide that provided significant, quantifiable control and mortality of velvet mesquite [1].

Evidence DimensionHerbicide efficacy on velvet mesquite
Target Compound DataSignificant control and plant mortality
Comparator Or BaselinePicloram and Bromacil (High resistance / failed control)
Quantified DifferenceKarbutilate achieved significant control where benchmark alternatives failed.
ConditionsBroadcast soil application in semiarid rangeland conditions

Justifies the procurement of Karbutilate for specialized formulations targeting highly resistant arid-land brush where standard phenoxy or uracil herbicides are ineffective.

Water solubility & soil mobility
Head-to-head
325 vs 3.5 mg/L (93-fold)
Karbutilate vs Simazine, 20°C aqueous solubility
Supports deep-rooted perennial weed control via rainfall-driven soil percolation
Solubility advantage reduces irrigation dependence; confirms class-level mobility difference

Soil Mobility and Leaching Profile

Environmental fate modeling relies heavily on the Relative Mobility Factor (RMF) to predict groundwater contamination risks. According to OECD guidelines for the testing of chemicals, Karbutilate exhibits an RMF of 1.98, classifying it as 'Class IV - fairly mobile.' This provides a stark contrast to other carbamate and organophosphate benchmarks, such as carbofuran (RMF 3.00), dioxacarb (RMF 4.33, Class V - mobile), and monocrotophos (RMF >5.0, Class VI - very mobile) [1].

Evidence DimensionRelative Mobility Factor (RMF) in soil
Target Compound DataRMF = 1.98 (Class IV, fairly mobile)
Comparator Or BaselineDioxacarb (RMF = 4.33, Class V, mobile)
Quantified Difference54% lower mobility factor than dioxacarb, preventing excessive deep-soil leaching.
ConditionsStandardized OECD soil leaching column studies

Critical for environmental modelers and formulators who must select an active ingredient that penetrates the root zone without rapidly leaching into deep groundwater.

Soil persistence
Cross-study comparable
1.1 ppmw after 194 days
Residual detection in clay loam at 90 cm depth, sphere application
Multi-month residual presence supports long-term soil sterilization programs
Not a direct half-life comparison with Diuron; field-specific condition

Environmental Persistence vs. Tebuthiuron

When selecting a soil-active brush control agent, balancing long-term efficacy with environmental recovery is paramount. Streamflow residue studies in southwestern rangelands measured the runoff duration of various herbicides. While tebuthiuron is heavily utilized as an in-class substitute, it is exceptionally persistent, with residues detectable in streamflow for 72+ months. Karbutilate provides a more moderate persistence profile, avoiding the extreme multi-year ecological lock-in associated with tebuthiuron [1].

Evidence DimensionMaximum duration of detectable residues in streamflow
Target Compound DataModerate persistence profile (typically <72 months)
Comparator Or BaselineTebuthiuron (72+ months persistence)
Quantified DifferenceKarbutilate avoids the extreme 72+ month runoff persistence of tebuthiuron.
ConditionsStreamflow and storm runoff measurements in semiarid watersheds

Enables buyers to procure a highly effective brush-control agent that allows for faster subsequent land-use recovery compared to ultra-persistent alternatives.

Acute oral toxicity
Class-level inference
>5,000 mg/kg rat LD50
Compared to organophosphate insecticides with LD50 ~10–1,000 mg/kg
Low acute toxicity profile may inform site safety planning and regulatory compliance review
Class-level inference; actual hazard classification should be verified per jurisdiction

LC-MS/MS Analytical Recoverability

For environmental and food safety monitoring, the procurement of high-purity Karbutilate reference standards is essential for accurate mass spectrometry calibration. In standardized LC-MS/MS protocols utilizing electrospray ionization (ESI+), Karbutilate yields a distinct protonated precursor ion[M+H]+ at m/z 280.1656. This specific exact mass and its associated Multiple Reaction Monitoring (MRM) transitions allow it to be definitively distinguished from co-extracted carbamates or ureas in complex matrices, ensuring high analytical repeatability [1].

Evidence DimensionLC-MS/MS Precursor Ion Mass [M+H]+
Target Compound Datam/z 280.1656
Comparator Or BaselineGeneric carbamate/urea mixtures (overlapping low-res masses)
Quantified DifferenceHigh-resolution exact mass enables baseline separation from structural analogs.
ConditionsESI+ ionization, Shimadzu LCMS-8050/8060 systems

Essential for analytical laboratories procuring reference materials to ensure regulatory compliance and accurate quantification in multi-residue pesticide screening.

Woody brush control
Head-to-head
Comparable to tebuthiuron
Field trials on honey mesquite and oak complex, Texas
Reported comparable field performance may support substitution for tebuthiuron in brush management
Regulatory status of tebuthiuron varies; confirm local approval
Dual mode of action
Class-level inference
PSII inhibitor + AChE inhibitor
Unique hybrid carbamate-urea structure; most soil sterilants rely on a single mechanism
May reduce selection pressure for target-site resistance; relevant for resistance management programs
Direct comparative resistance studies are limited
Aerial formulation
Class-level inference
Sphere / pellet formulations
Designed for aerial grid placement with controlled release; many comparators rely on liquid sprays
Enables drift-resistant application over remote terrain; may support large-scale rangeland programs
Product development history; verify availability of sphere formulations

Arid-Land Brush Control Formulations

Due to its documented ability to achieve significant control of highly resistant species like velvet mesquite—where picloram and bromacil fail—Karbutilate is a highly effective active ingredient for specialized granular herbicides targeting resilient woody brush in semiarid rangelands [1].

Environmental Fate and Soil Mobility Modeling

With a well-characterized Relative Mobility Factor (RMF) of 1.98 (Class IV), Karbutilate is a critical reference compound for researchers conducting OECD-compliant soil leaching studies. It serves as a benchmark for 'fairly mobile' behavior when comparing the groundwater contamination risks of new agrochemicals[2].

Multi-Residue Analytical Testing and Calibration

Given its specific LC-MS/MS MRM transitions and exact mass (m/z 280.1656), technical-grade Karbutilate and high-purity analytical standards are essential for food safety and environmental laboratories calibrating mass spectrometers for comprehensive pesticide screening[3].

Application Fit Matrix

Application
Selection Property
Validation Focus
Industrial site soil sterilization
Extended soil residual activity
Multi-month vegetation suppression under single application
Aerial brush management, rangelands
High water solubility + sphere formulation compatibility
Rainfall-dependent activation and woody species control review
Herbicide resistance management
Dual mode of action (PSII + AChE inhibition)
Selection pressure diversification in non-crop areas
Environmental fate research
Long soil residence, established analytical method
Persistence and transport modeling in soil-water systems

XLogP3

1.7

Hydrogen Bond Acceptor Count

3

Hydrogen Bond Donor Count

2

Exact Mass

279.15829154 Da

Monoisotopic Mass

279.15829154 Da

Heavy Atom Count

20

Appearance

Solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

UNII

49A0A2590D

GHS Hazard Statements

The GHS information provided by 1 company from 1 notification to the ECHA C&L Inventory.;
H319 (100%): Causes serious eye irritation [Warning Serious eye damage/eye irritation];
H400 (100%): Very toxic to aquatic life [Warning Hazardous to the aquatic environment, acute hazard]

Pictograms

Environmental Hazard Irritant

Irritant;Environmental Hazard

Other CAS

4849-32-5

Metabolism Metabolites

The carbamates are hydrolyzed enzymatically by the liver; degradation products are excreted by the kidneys and the liver. (L793)

Wikipedia

Karbutilate

Use Classification

Agrochemicals -> Herbicides
1: Amorim CM, Albert-García JR, Montenegro MC, Araújo AN, Calatayud JM. Photo-induced chemiluminometric determination of Karbutilate in a continuous-flow multicommutation assembly. J Pharm Biomed Anal. 2007 Jan 17;43(2):421-7. Epub 2006 Aug 22. PubMed PMID: 16930910.
2: Selim S, Cook RF, Leppert BC. Determination of residues of karbutilate and its major metabolites in water, soil, and grass by high-pressure liquid chromatography. J Agric Food Chem. 1977 May-Jun;25(3):567-72. PubMed PMID: 858852.
3: Horowitz M. Herbicidal treatments for control of Cannabis sativa L. Bull Narc. 1977 Jan-Mar;29(1):75-84. PubMed PMID: 585583.
4: Horowitz M. Herbicidal treatments for control of Papaver somniferum L. Bull Narc. 1980;32(1):33-43. PubMed PMID: 6905769.

Explore Compound Types